Cas no 2228779-09-5 (4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine)

• Product Name: 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine
• CAS No: 2228779-09-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 6200624
• PubChem ID: 165614615
• Update Time: 2025-05-20

4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine
• EN300-1821839
• 2228779-09-5

• Inchi： 1S/C11H13N/c1-5-11(3,4)10-8-12-7-6-9(10)2/h1,6-8H,2-4H3
• InChI Key： YKAIWYLXZRXQJI-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine

4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2228779-09-5): A Comprehensive Overview

In the realm of organic chemistry, 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2228779-09-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing frequently searched queries and trending topics in the field.

The 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine molecule features a pyridine ring substituted with a methyl group at the 4-position and a 2-methylbut-3-yn-2-yl moiety at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers often explore its reactivity in cross-coupling reactions, hydrogenation, and other transformative processes.

One of the most searched questions related to this compound is: *"What are the synthetic routes for 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine?"* Common methods include the Sonogashira coupling of halogenated pyridines with terminal alkynes or the use of Grignard reagents to introduce the alkyne side chain. These approaches are favored for their efficiency and scalability, aligning with the growing demand for sustainable chemistry practices.

Another trending topic is the compound's role in drug discovery. Its pyridine core is a prevalent pharmacophore in bioactive molecules, and the alkyne functionality offers a handle for further derivatization. This versatility has spurred interest in its use for developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Notably, the CAS No. 2228779-09-5 is often referenced in patents and academic papers exploring these applications.

From an industrial perspective, 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine is gaining traction as a building block for specialty chemicals. Its stability under various conditions and compatibility with diverse reaction media make it a reliable choice for manufacturers. Environmental concerns and regulatory pressures are also driving innovation in its production, with greener solvents and catalytic systems being investigated.

In summary, 4-methyl-3-(2-methylbut-3-yn-2-yl)pyridine (CAS No. 2228779-09-5) exemplifies the intersection of fundamental research and practical utility. Its multifaceted nature ensures its relevance in cutting-edge scientific endeavors, from medicinal chemistry to material science. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point of innovation.